Cas no 103-36-6 (Ethyl cinnamate)

Ethyl cinnamate is a synthetic ester with a sweet, floral scent. It exhibits good stability, moderate solubility in water, and can be used as a fragrance ingredient or intermediate in organic synthesis. Its chemical structure consists of an ethyl group attached to the cinnamic acid backbone.
Ethyl cinnamate structure
Ethyl cinnamate structure
Product Name:Ethyl cinnamate
CAS No:103-36-6
MF:C11H12O2
MW:176.211783409119
MDL:MFCD00009189
CID:35218
PubChem ID:24847091
Update Time:2026-01-08

Ethyl cinnamate Chemical and Physical Properties

Names and Identifiers

    • Ethyl cinnamate
    • Cinnamic acid ethyl ester
    • CINNAMIC ACID ETHYLESTER(AS)
    • Ethyl Cinnamate Trans
    • 3-phenylacrylic acid ethyl ester
    • ethyl 3-phenyl-2-propenoate
    • ethyl 3-phenylacrylate
    • Ethyl ciamate
    • ethyl dihydrocinnamate
    • Ethyl Gui
    • Ethyl Methyl sulfonate
    • Ethyl trans-3-Phenylacrylate
    • ETHYL TRANS-CINNAMATE
    • Ethylcinnamat
    • Ethylphenylacryate
    • FEMA 2430
    • RARECHEM AL BI 0143
    • trans-3-Phenylacrylic Acid Ethyl Ester
    • TRANS-ETHYLCINNAMATE
    • Zimtsaeureethylester
    • 3-Phenyl-2-propenoic acid ethyl ester
    • NSC 6773
    • Ethyl 3-phenyl propenoate
    • SeMaSORB 9827
    • 肉桂酸乙酯
    • Ethyl 3-phenylprop-2-enoate
    • (E)-ethyl cinnamate
    • 2-Propenoic acid, 3-phenyl-, ethyl ester
    • 2-Propenoic acid, 3-phenyl-, ethyl ester, (2Z)-
    • Ethyl 3-Phenylpropenate
    • DSSTox_CID_2520
    • DSSTox_RID_76607
    • DSSTox_GSID_22520
    • KSC176C2R
    • KBEBGUQPQBELIU-UHFFFAOYSA-N
    • Tox21_302638
    • TRA0170081
    • SY005492
    • AK150804
    • CAS
    • Ethyl (2E)-3-phenyl-2-propenoate #
    • 3-Phenyl-2-propenoic acid, ethyl ester
    • CHEBI:4895
    • ethyl (E)-3-phenylprop-2-enoate
    • EINECS 203-104-6
    • ethyl (2E)-3-phenylprop-2-enoate
    • AKOS008947908
    • ethyl (2E)-3-phenylacrylate
    • C06359
    • ETHYL CINNAMATE [INCI]
    • ethyl-(e)-cinnamate
    • Ethyl cinnamate, trans
    • CAS-103-36-6
    • FEMA No. 2430
    • Ethyl cinnamate, analytical standard
    • C023P3M5JJ
    • A896492
    • 103-36-6
    • 3-Phenyl-acrylic acid, ethyl ester
    • HY-Y0121
    • WLN: 2OV1U1R
    • Ethyl 3-phenylpropenoate
    • Cinnamic acid, ethyl ester (6CI,7CI,8CI); 3-Phenyl-2-propenoic acid ethyl ester
    • UNII-C023P3M5JJ
    • Ethyl benzylideneacetate
    • 2-Propenoic acid, 3-phenyl-, ethyl ester, (E)-
    • MFCD00009189
    • Ethyl cinnamate, 99%
    • 3-Phenyl-acrylicacidethylester
    • NSC6773
    • Ethylcinnamoate
    • ethyl trans-cinnamic acid
    • BRN 1238804
    • Q204182
    • NS00012381
    • Ethyl beta-phenylacrylate
    • trans-Ethyl cinnamate
    • Ethyl cinnamate, >=98%, FCC, FG
    • ETHYL CINNAMATE (MART.)
    • Z53834692
    • J-000950
    • Ethyl cinnamate, natural, >=95%, FG
    • BIDD:ER0267
    • CHEMBL318196
    • CINNAMIC ACID,ETHYL ESTER
    • ETHYL CINNAMATE [MART.]
    • SCHEMBL112445
    • AS-75482
    • Cinnamic acid, ethyl ester
    • (E)-3-Phenyl-acrylic acid ethyl ester
    • Ethyl cinnamate (natural)
    • Ethyl (E)-cinnamate
    • trans-cinnamic acid ethyl ester
    • CS-0356392
    • 4192-77-2
    • 3-Phenylpropenoic acid ethyl
    • AI3-00667
    • ETHYL CINNAMATE [FCC]
    • CS-W020629
    • NCGC00256672-01
    • CINNAMIC ACID ETHYL ESTER [MI]
    • DTXSID601017688
    • HY-W236273
    • DTXSID9022520
    • Ethyl (2E)-3-phenyl-2-propenoate
    • EN300-49203
    • NSC-6773
    • cis-Ethyl Cinnamate (contains up to 10% Ethyl dihydrocinnamate
    • (E)-ethylcinnamate
    • ethyl-(E)-cinnamate,ethyl-trans-cinnamate
    • DTXCID802520
    • Ethylcinnamate
    • EN300-306003
    • ETHYL CINNAMATE [FHFI]
    • Ethyl trans-Cinnamate-d5
    • AC8020
    • 2-Propenoic acid, 3-phenyl-, ethyl ester, (2E)-
    • 856765-68-9
    • DB-370521
    • MDL: MFCD00009189
    • Inchi: 1S/C11H12O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-9H,2H2,1H3/b9-8+
    • InChI Key: KBEBGUQPQBELIU-CMDGGOBGSA-N
    • SMILES: O(C(/C=C/C1C=CC=CC=1)=O)CC
    • BRN: 1238804

Computed Properties

  • Exact Mass: 176.08400
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Oil
  • Density: 1.049 g/mL at 20 °C(lit.)
  • Melting Point: 6-8 °C (lit.)
  • Boiling Point: 271 °C(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.558(lit.)
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids, bases, reducing agents. Combustible.
  • PSA: 26.30000
  • LogP: 2.26290
  • Merck: 14,2299
  • FEMA: 2430
  • Sensitiveness: Sensitive to light
  • Solubility: Insoluble in water, miscible with ethanol and ether.

Ethyl cinnamate Security Information

Ethyl cinnamate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl cinnamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E103906-2.5L
Ethyl cinnamate
103-36-6 99%
2.5l
¥788.90 2023-11-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E103906-100ml
Ethyl cinnamate
103-36-6 99%
100ml
¥57.90 2023-11-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E103906-25ml
Ethyl cinnamate
103-36-6 99%
25ml
¥50.90 2023-11-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E103906-500ml
Ethyl cinnamate
103-36-6 99%
500ml
¥228.90 2023-11-02
Alichem
A019150955-1000g
Ethyl cinnamate
103-36-6 95%
1000g
$153.00 2023-11-02
MedChemExpress
HY-Y0121-500mg
Ethyl cinnamate
103-36-6 99.16%
500mg
¥100 2024-04-21
TRC
E903960-5g
Ethyl Cinnamate
103-36-6
5g
$ 150.00 2023-09-07
TRC
E903960-100g
Ethyl Cinnamate
103-36-6
100g
$ 241.00 2023-09-07
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0833969335-100ml
Ethyl cinnamate
103-36-6 99%(GC)
100ml
¥ 152.9 2024-07-19
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0833969323-500ml
Ethyl cinnamate
103-36-6 99%(GC)
500ml
¥ 335.3 2024-07-19

Ethyl cinnamate Production Method

Ethyl cinnamate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-36-6)Ethyl cinnamate
Order Number:LE2789;LE13019;LE26529383
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:103-36-6)Ethyl cinnamate
Order Number:A896492
Stock Status:in Stock
Quantity:2.5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:55
Price ($):233.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-36-6)Ethyl cinnamate
Order Number:sfd20483
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Ethyl cinnamate Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Ethyl cinnamate

Ethyl cinnamate (CAS No. 103-36-6): A Comprehensive Overview

Ethyl cinnamate, chemically known as ethyl cinnamate, is an organic compound with the CAS number 103-36-6. This ester of cinnamic acid is widely recognized for its pleasant aroma and has found applications in various industries, including pharmaceuticals, cosmetics, and flavoring. Its molecular formula, C9H10O2, reflects its structure as a combination of cinnamic acid and ethanol, making it a versatile intermediate in organic synthesis.

The ethyl cinnamate molecule possesses a unique chemical structure that contributes to its diverse applications. The presence of an aromatic ring and an ester functional group imparts both stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. In recent years, the study of ethyl cinnamate has been furthered by advancements in chemical biology and medicinal chemistry, revealing new potential uses and mechanisms of action.

One of the most notable applications of ethyl cinnamate is in the pharmaceutical industry. Researchers have been exploring its potential as a precursor in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of ethyl cinnamate can exhibit anti-inflammatory and antioxidant properties. These findings have prompted investigations into its role in developing novel therapeutic agents for chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, ethyl cinnamate is widely used in the cosmetics industry due to its pleasant fragrance. It is often found in perfumes, soaps, and lotions, where it contributes to a soothing and aromatic experience. The compound's ability to enhance sensory perception has also led to its use in aromatherapy and fragrance therapy, where it is believed to promote relaxation and improve mood.

The flavoring industry has also harnessed the potential of ethyl cinnamate. Its sweet, fruity aroma makes it an excellent candidate for use in food and beverage products. Researchers have incorporated ethyl cinnamate into various formulations to create natural flavor enhancers that mimic the taste of fruits like apples and berries. This application not only adds to the sensory appeal of products but also aligns with the growing demand for natural and organic ingredients.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing ethyl cinnamate on an industrial scale. These innovations have reduced costs and improved yields, making it more accessible for large-scale applications. Furthermore, green chemistry principles have been integrated into the production process, minimizing waste and environmental impact. Such developments underscore the compound's importance as a sustainable chemical intermediate.

The biological activity of ethyl cinnamate has been a subject of intense research interest. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. For example, research suggests that ethyl cinnamate can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation processes. This interaction has implications for developing anti-inflammatory drugs that leverage the properties of ethyl cinnamate.

Another area of interest has been the potential role of ethyl cinnamate in cancer research. Preliminary studies indicate that certain derivatives of ethyl cinnamate may exhibit chemopreventive properties by inhibiting tumor growth and promoting apoptosis. While further research is needed to fully understand these effects, these findings highlight the compound's potential as a chemotherapeutic agent or adjuvant therapy alongside conventional treatments.

The agrochemical sector has also explored the use of ethyl cinnamate as a natural pesticide or growth regulator. Its ability to repel pests while being environmentally friendly makes it an attractive alternative to synthetic chemicals. Field trials have shown promising results in reducing pest infestations without harming beneficial insects or soil health. This application aligns with global efforts to promote sustainable agriculture practices.

The future prospects for ethyl cinnamate are promising, driven by ongoing research and technological advancements. As synthetic methods improve and new biological activities are discovered, the compound's applications are expected to expand further. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions for real-world challenges.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103-36-6)Ethyl cinnamate
LE2789;LE13019;LE26529383
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:103-36-6)Ethyl cinnamate
A896492
Purity:99%
Quantity:2.5kg
Price ($):233.0
Email